Cas no 105816-06-6 (N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity))

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine, also known as Nateglinide Impurity, is a key intermediate or byproduct in the synthesis of nateglinide, a short-acting insulinotropic agent used in diabetes treatment. This compound is essential for analytical and quality control purposes, ensuring the purity and efficacy of the active pharmaceutical ingredient (API). Its well-defined structure and high chemical stability make it suitable for use as a reference standard in HPLC, LC-MS, and other chromatographic methods. By facilitating precise impurity profiling, it aids in compliance with stringent regulatory requirements (e.g., ICH guidelines) and supports robust pharmaceutical development. Its availability in high purity enhances research accuracy and manufacturing consistency.

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) structure

105816-06-6 structure

Product Name:N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity)

CAS No:105816-06-6

MF:C₁₉H₂₇NO₃

MW:317.422585725784

CID:126856

PubChem ID:5311309

Update Time:2025-06-09

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) Chemical and Physical Properties

Names and Identifiers

- D-Phenylalanine,N-[[cis-4-(1-methylethyl)cyclohexyl]carbonyl]-
- D-Phenylalanine, N-[[cis-4-(1-methylethyl)cyclohexyl]carbonyl]- (9CI)
- D-Phenylalanine, N-[[4-(1-methylethyl)cyclohexyl]carbonyl]-, cis-
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine (Nateglinide IMpurity)
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine (Nateglinide Impurity)
- Nateglinide Related CoMpound C
- N-(cis-4-isopropylcyclohexanecarbonyl)-D-phenylalanine
- N-[(cis-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- Nateglinide EP Impurity C
- cis-N-[[4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- Nateglinide Related Compound C (5 mg) (N-(cis-4-isopropylcyclohexanecarbonyl)-D-phenylalanine)
- 105816-04-4
- SDZ DJN 608
- 105746-37-0
- CHEBI:94617
- HY-B0422
- (2R)-2-[(4-isopropylcyclohexanecarbonyl)amino]-3-phenyl-propanoic acid
- 105816-06-6
- SW197528-2
- A 4166
- nateglinide
- D-Phenylalanine, N-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-
- nateglinida
- UNII-XTM4DQP5S5
- MFCD00875706
- Z1514053266
- EN300-27126236
- (2R)-2-[(4-isopropylcyclohexanecarbonyl)amino]-3-phenyl-propanoic acid;Nateglinide
- (r)-2-((1r,4r)-4-isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- SCHEMBL22088
- Starsis (TN)
- ((1r,4R)-4-isopropylcyclohexane-1-carbonyl)-D-phenylalanine
- n-(trans-4-Isopropylcylolohexylcarboxyl)-d-phenylpropylicacid
- D-Phenylalanine, N-((4-(1-methylethyl)cyclohexyl)carbonyl)-, cis-
- SMR000466372
- UNII-41X3PWK4O2
- DJN 608
- CCG-100898
- 2-[(4-Isopropyl-cyclohexanecarbonyl)-amino]-3-phenyl-propionic acid
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)
- N-((cis-4-Isopropylcyclohexyl)carbonyl)-D-phenylalanine
- n-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-d-phenylalanine
- 41X3PWK4O2
- Tox21_111432
- AB00639979-06
- N-{[trans-4-(propan-2-yl)cyclohexyl]carbonyl}-D-phenylalanine
- NATEGLINIDE [EP MONOGRAPH]
- GTPL6833
- Nateglinide, United States Pharmacopeia (USP) Reference Standard
- NATEGLINIDE [USP MONOGRAPH]
- AY4166
- SCHEMBL303827
- AB00639979-11
- Starsis
- HMS2051G20
- (-)-N-(trans-4-Isopropylcyclohexanecarbonyl)-D-phenylalanine
- AB00639979-08
- AKOS005577723
- N-((cis-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine
- AKOS015841612
- DJN-608
- NATEGLINIDE [ORANGE BOOK]
- N-[[4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- NCGC00178741-03
- Nateglinide (Starlix)
- CHEMBL783
- (2R)-3-phenyl-2-{[4-(propan-2-yl)cyclohexyl]formamido}propanoic acid
- A801324
- Fastic
- A-4166
- Trazec
- Nateglinide cis Impurity
- Nateglinide impurity C
- SCHEMBL13753829
- D-phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-
- EN300-303645
- nateglinidum
- Nateglinide, Starlix
- NCGC00271534-02
- MLS006011429
- (2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoic acid
- Nateglinide [USAN:USP:INN:BAN]
- Q-201449
- NATEGLINIDE [VANDF]
- Nateglinide, >=98% (HPLC), solid
- Q2254797
- CHEMBL2114389
- carboxamido)-3-phenylpropanoic acid
- AY-4166
- Tox21_111432_1
- KS-5143
- NS00073312
- s2489
- (R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoicacid
- A1-02996
- D-Nateglinide
- AB00639979-09
- YM-026
- D01111
- DTXCID7020687
- OELFLUMRDSZNSF-BRWVUGGUSA-N
- (2R)-3-phenyl-2-{[(1r,4r)-4-(propan-2-yl)cyclohexyl]formamido}propanoic acid
- AKOS015960899
- {N}-[({TRANS}-4-ISOPROPYLCYCLOHEXYL)CARBONYL]-D-PHENYLALANINE
- NATEGLINIDE [MI]
- NCGC00271534-03
- AY 4166
- DTXSID9040687
- NATEGLINIDE [USP-RS]
- trans-N-{[4-(1-methylethyl)cyclohexyl]carbonyl}-D-phenylalanine
- senaglinide
- BCP28400
- NSC 758695
- NATEGLINIDE [WHO-DD]
- Starlix
- CHEBI:31897
- BDBM50344967
- Nateglinide, European Pharmacopoeia (EP) Reference Standard
- N-[(trans-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine
- (trans-4-isopropylcyclohexane-1-carbonyl)-D-phenylalanine
- N-(Trans-4-Isopropylcyclohexylcarbonyl)-D-Phenyl Alanine
- trans-N-((4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine
- (R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- Nateglinide impurity C [EP]
- XTM4DQP5S5
- Nateglinide (JP17/USP/INN)
- AC-1690
- NATEGLINIDE [JAN]
- AB00639979_12
- HMS2235O08
- (2R)-2-[[oxo-(4-propan-2-ylcyclohexyl)methyl]amino]-3-phenylpropanoic acid
- NATEGLINIDE [MART.]
- (R)-2-((1r,4R)-4-isopropylcyclohexane
- A4166
- NATEGLINIDE IMPURITY C [EP IMPURITY]
- NSC-758695
- n-(trans-4-isopropylcyclohexylcarbonyl)-d-phenylalanine
- NATEGLINIDE CIS-ISOMER [USP IMPURITY]
- BIDD:GT0257
- NATEGLINIDE [USAN]
- NS00000602
- Nateglinide cis-isomer [USP]
- Q27166439
- Nateglinide [INN]
- MLS000759500
- SCHEMBL9232138
- D-Phenylalanine, N-((4-(1-methylethyl)cyclohexyl)carbonyl)-, trans-
- NATEGLINIDE [EMA EPAR]
- MLS003915639
- DB00731
- SCHEMBL7880361
- NC00148
- N0912
- SDZ-DJN-608
- D-Phenylalanine, N-((cis-4-(1-methylethyl)cyclohexyl)carbonyl)-
- MLS001424043
- CAS-105816-04-4
- HMS3715F12
- HMS2089A10
- HMS3675G17
- NCGC00095121-01
- SDZ-DJN 608
- BRD-K44353683-001-08-3
- BRD-K44353683-001-07-5
- (R)-2-(cis-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- STK647123
- NCGC00095121-12
- NCGC00095121-16
- BBL033469
- N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity)
- Inchi： 1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/t15?,16?,17-/m1/s1
- InChI Key： OELFLUMRDSZNSF-OFLPRAFFSA-N
- SMILES： O=C(C1CCC(C(C)C)CC1)N[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 317.19900
Monoisotopic Mass: 317.19909372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 393
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
PSA: 66.40000
LogP: 3.65180

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：

N-cis-4-(1-Methylethyl)cyclohexylcarbonyl-D-phenylalanine(Nateglinide Impurity) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001442	N-[(cis-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine	105816-06-6	European Pharmacopoeia (EP) Reference Standard		￥2654.27	2022-02-23
TRC	M304905-1mg	N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)	105816-06-6		1mg	$150.00	2023-05-17
TRC	M304905-10mg	N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)	105816-06-6		10mg	$201.00	2023-05-17
TRC	M304905-100mg	N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)	105816-06-6		100mg	$1568.00	2023-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	Y0001442		105816-06-6			￥1544.34	2023-01-13
Biosynth	FEA81606-1 mg	N-[[Cis-4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(nateglinide impurity)	105816-06-6		1mg	$92.40	2023-01-04
Biosynth	FEA81606-5 mg	N-[[Cis-4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(nateglinide impurity)	105816-06-6		5mg	$300.30	2023-01-04
Biosynth	FEA81606-10 mg	N-[[Cis-4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(nateglinide impurity)	105816-06-6		10mg	$480.50	2023-01-04
Biosynth	FEA81606-25 mg	N-[[Cis-4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(nateglinide impurity)	105816-06-6		25mg	$901.00	2023-01-04
Biosynth	FEA81606-50 mg	N-[[Cis-4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(nateglinide impurity)	105816-06-6		50mg	$1,441.50	2023-01-04